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Compound of Interest

Compound Name:
2-acetyl-4,4-dimethylcyclohexan-

1-one

Cat. No.: B8774926

Get Quote

Executive Summary & Chemical Profile[1]
2-Acetyl-4,4-dimethylcyclohexan-1-one is a

-diketone derivative often utilized as an intermediate in the synthesis of heterocycles and
pharmaceutical compounds. Its structure—featuring a cyclohexane ring with a ketone, a gem-
dimethyl group, and an exocyclic acetyl group—imparts specific reactivity profiles, notably keto-
enol tautomerism and metal chelation potential.

Effective disposal requires treating this compound not merely as generic organic waste, but as

a reactive carbonyl species. This guide outlines the precise logistical and safety protocols for its

handling and disposal, ensuring compliance with RCRA (Resource Conservation and Recovery

Act) standards and minimizing environmental impact.

Physicochemical & Hazard Summary
Note: Data derived from Structure-Activity Relationships (SAR) of close analogs (e.g., 2-

acetylcyclohexanone) where specific experimental data is absent.
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Property Value / Classification Operational Implication

Chemical Class -Diketone (1,3-dicarbonyl)
Potential for enolization; forms

complexes with metals.

Physical State Liquid or Low-melting Solid
Requires leak-proof secondary

containment.

Flash Point (Est.) > 70°C (158°F)
Combustible (Class IIIA). Do

not store near oxidizers.

Solubility
Organic solvents; sparingly

soluble in water

Dispose via organic solvent

streams, not aqueous drains.

GHS Hazards
H227 (Combustible), H315

(Skin Irrit.), H319 (Eye Irrit.)[1]

Standard PPE (Nitrile gloves,

goggles) required.

Pre-Disposal Storage & Segregation[3]
Improper segregation is the leading cause of laboratory waste accidents. 2-Acetyl-4,4-
dimethylcyclohexan-1-one must be isolated from incompatible streams before it ever leaves

the bench.

Segregation Rules
NO Oxidizers: Never mix with nitric acid, perchlorates, or peroxides. The methylene protons

between the carbonyls are acidic and oxidizable, presenting a fire/explosion risk.

NO Strong Bases: Strong bases can deprotonate the

-carbon, generating enolates that may polymerize or react exothermically.

Compatible Stream: Segregate into Non-Halogenated Organic waste streams.

Containment Protocol
Primary Container: High-Density Polyethylene (HDPE) or Amber Glass.

Why? Ketones can swell certain plastics (e.g., PVC), but HDPE offers excellent

resistance.
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Labeling: Must adhere to the Globally Harmonized System (GHS).

Required Text: "Hazardous Waste - Non-Halogenated Organic."

Constituents: Explicitly list "2-Acetyl-4,4-dimethylcyclohexan-1-one."

Hazard Checkbox: Mark "Flammable/Combustible" and "Irritant."

Disposal Procedures
Scenario A: Routine Laboratory Waste (Liquid/Solid)
For standard disposal of reaction byproducts, expired stock, or mother liquors.

Step-by-Step Protocol:

Consolidation: Transfer the material into the designated "Non-Halogenated Organic

Solvents" carboy.

Critical Check: Verify the carboy pH is neutral (pH 6-8). If the waste stream contains acidic

byproducts, neutralize prior to addition to prevent gas generation.

Solvent Rinsing: Triple-rinse the original container with a compatible solvent (e.g., acetone or

ethanol).

Add rinsate to the same waste carboy.

Do not pour rinsate down the sink.

Defacing: Completely deface the label on the empty original container before discarding it in

the trash or glass recycling.[2]

Documentation: Log the volume and mass added to the satellite accumulation area log

sheet.

Scenario B: Spills & Emergency Cleanup
Immediate Action: Eliminate all ignition sources.
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Cleanup Workflow:

PPE: Don nitrile gloves, lab coat, and safety goggles. If spill is >500 mL and ventilation is

poor, use a half-mask respirator with organic vapor cartridges.

Containment: Encircle the spill with absorbent socks or pillows to prevent spreading to floor

drains.

Absorption: Cover the liquid with an inert absorbent (Vermiculite, Bentonite clay, or

commercial organic spill pads).

Avoid: Do not use paper towels for large spills, as they increase the surface area for

evaporation and flammability.

Collection: Scoop the saturated absorbent into a wide-mouth HDPE jar or heavy-duty waste

bag.

Labeling: Label as "Debris contaminated with 2-Acetyl-4,4-dimethylcyclohexan-1-one."

Disposal Decision Logic (Visualized)
The following diagram illustrates the decision-making process for disposing of 2-Acetyl-4,4-
dimethylcyclohexan-1-one and its associated waste.
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Waste Generation:
2-Acetyl-4,4-dimethylcyclohexan-1-one

Determine Physical State

Liquid / Solution Solid / Sludge Contaminated Sharps
(Needles/Syringes)

Mixed with Halogens?
(DCM, Chloroform)

Stream: Solid Hazardous Waste
(Double Bagged)

Stream: Bio/Chem Sharps Container
(Rigid Plastic)

Stream: Non-Halogenated
Organic Solvents

No

Stream: Halogenated
Organic Solvents

Yes

Final Disposal:
High-Temperature Incineration

Click to download full resolution via product page

Caption: Operational workflow for classifying and segregating 2-acetyl-4,4-
dimethylcyclohexan-1-one waste streams.

Regulatory Compliance & Final Disposition
EPA/RCRA Classification
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Under US EPA regulations, this specific compound is not P-listed or U-listed. However, it is

regulated based on its characteristics:

Ignitability (D001): If the waste formulation has a flash point < 60°C (possible if mixed with

other solvents).

Toxicity: While not specifically listed, the "mixture rule" applies. If mixed with listed solvents

(e.g., Toluene, Methanol), the entire volume assumes the hazardous code of the mixture.

Final Treatment Method
The only acceptable final disposal method for this compound is High-Temperature Incineration

at a permitted TSDF (Treatment, Storage, and Disposal Facility).

Mechanism: Incineration ensures complete oxidation of the cyclic structure to CO₂ and H₂O.

Prohibited: Do not dispose of via evaporation, sewer discharge, or standard landfill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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